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Compound of Interest

Compound Name: Methyl 3-pentenoate

Cat. No.: B1582013 Get Quote

This document provides comprehensive guidance on the safe and proper disposal of Methyl 3-
pentenoate, a flammable liquid utilized in various research and industrial applications.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection. This guide is intended for researchers, scientists, and drug development

professionals.

I. Chemical and Physical Properties
A thorough understanding of the chemical's properties is fundamental to its safe handling and

disposal. The quantitative data for Methyl trans-3-pentenoate is summarized below.
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Property Value

Molecular Formula C₆H₁₀O₂[1]

Molecular Weight 114.14 g/mol [1][2]

Appearance Colorless to light yellow clear liquid[1]

Density 0.930 g/mL at 25 °C[1]

Boiling Point 137 - 139 °C[1]

55-56 °C / 20 mmHg

Flash Point 24 °C (75.2 °F) - closed cup

Refractive Index 1.420[1]

CAS Number 20515-19-9[1]

II. Hazard Identification and Safety Precautions
Methyl 3-pentenoate is classified as a flammable liquid and vapor.[2][3][4] It may also cause

eye and skin irritation, as well as respiratory and digestive tract irritation.[5]

Hazard Classifications:

Flammable Liquid: Category 3[3]

GHS Pictogram: GHS02 (Flame)

Signal Word: Warning[3]

Hazard Statements: H226 (Flammable liquid and vapor)[3][4]

Potential Health Effects: May cause eye and skin irritation, and respiratory and digestive tract

irritation.[5] High concentrations may cause central nervous system depression.[5]

Precautionary Statements:

Prevention:
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P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[3][6]

P233: Keep container tightly closed.[3][4][6]

P240: Ground and bond container and receiving equipment.[4][6]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[4][6]

P242: Use only non-sparking tools.[4][6]

P243: Take action to prevent static discharges.[4][6]

Response:

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water.[3][4]

P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[3]

Storage:

P403 + P235: Store in a well-ventilated place. Keep cool.[3][6]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[3][6][7][8]

III. Proper Disposal Protocol
The following step-by-step procedure outlines the proper disposal of Methyl 3-pentenoate.

This protocol is designed to minimize risks to personnel and the environment.

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate PPE, including safety glasses with side shields or goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat. In case of inadequate ventilation, use

a suitable respirator.
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Step 2: Waste Collection

Collect waste Methyl 3-pentenoate in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with the chemical and kept closed

when not in use.

Do not mix with incompatible wastes, such as strong bases or strong oxidizing agents.[5]

Step 3: Handling Spills

In the event of a spill, immediately remove all sources of ignition.[5][9]

Ventilate the area.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

Collect the absorbed material using spark-proof tools and place it in a suitable, sealed

container for disposal.[5][9]

Avoid runoff into storm sewers and ditches.[5]

Step 4: Final Disposal

Dispose of the waste container through a licensed professional waste disposal service.[8]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[6][8]

Contaminated packaging should be disposed of as unused product.[8]

Always follow local, state, and federal regulations for hazardous waste disposal.

IV. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Methyl 3-
pentenoate.
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Caption: Workflow for the safe disposal of Methyl 3-pentenoate.
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V. First Aid Measures
In case of accidental exposure, follow these immediate first aid procedures:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Get medical aid.[5]

Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.[5]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. Get medical aid.[5]

Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's Environmental Health and Safety (EHS) department and adhere to all applicable

local, state, and federal regulations regarding chemical handling and waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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